Cas no 937955-74-3 (2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate is a specialized pyrrole derivative featuring a unique carbamoyl and cyano-substituted cyclohexyl moiety. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which includes ester and amide groups, enabling diverse reactivity. The presence of the cyano group enhances its utility as an intermediate in the synthesis of heterocyclic compounds or pharmaceuticals. Its well-defined stereochemistry and substitution pattern make it valuable for targeted modifications in medicinal chemistry and material science applications. The compound's stability under standard conditions further supports its handling in laboratory settings.
2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate structure
937955-74-3 structure
Product Name:2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
CAS No:937955-74-3
MF:C20H27N3O5
MW:389.44548535347
CID:5455401
PubChem ID:16508566
Update Time:2025-06-11

2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-{1-[(1-CYANOCYCLOHEXYL)CARBAMOYL]ETHYL} 4-ETHYL 3,5-DIMETHYL-1H-PYRROLE-2,4-DICARBOXYLATE
    • SMR000715643
    • 2-O-[1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 4-O-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
    • 937955-74-3
    • EN300-26688309
    • AKOS001461464
    • CHEMBL2139882
    • MLS001138220
    • Z16502983
    • AKOS016850300
    • 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
    • Inchi: 1S/C20H27N3O5/c1-5-27-18(25)15-12(2)16(22-13(15)3)19(26)28-14(4)17(24)23-20(11-21)9-7-6-8-10-20/h14,22H,5-10H2,1-4H3,(H,23,24)
    • InChI Key: UCLBQEBVGHRAGJ-UHFFFAOYSA-N
    • SMILES: O(C(C1=C(C)C(C(=O)OCC)=C(C)N1)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

  • Exact Mass: 389.19507097g/mol
  • Monoisotopic Mass: 389.19507097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 121Ų

2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26688309-0.05g
2-{1-[(1-cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
937955-74-3 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

Comprehensive Overview of 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 937955-74-3)

2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 937955-74-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrole-dicarboxylate backbone and cyanocyclohexyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate includes a pyrrole ring substituted with carboxylate and ethyl groups, as well as a cyanocyclohexyl carbamoyl side chain. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. Its CAS No. 937955-74-3 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research.

In recent years, the demand for pyrrole-based compounds has surged due to their potential in addressing unmet medical needs. For instance, 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate has been studied in the context of enzyme inhibition and receptor modulation. Its cyanocyclohexyl group is particularly noteworthy, as similar structures have shown promise in enhancing metabolic stability and bioavailability in preclinical studies.

From a synthetic chemistry perspective, the compound's dicarboxylate functionality offers opportunities for further derivatization. Researchers often explore its reactivity to create libraries of analogs for high-throughput screening. The ethyl and methyl substituents on the pyrrole ring also play a critical role in fine-tuning the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for drug development.

Given the growing interest in small-molecule therapeutics, 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate is frequently discussed in forums and publications focused on structure-activity relationships (SAR). Its CAS No. 937955-74-3 is often cross-referenced with studies on heterocyclic chemistry and medicinal chemistry optimization. Additionally, its potential applications in cancer research and neurodegenerative diseases have sparked curiosity among scientists seeking novel therapeutic agents.

In conclusion, 2-{1-[(1-Cyanocyclohexyl)carbamoyl]ethyl} 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate represents a compelling area of research in modern chemistry. Its structural complexity and functional diversity make it a valuable candidate for further investigation, particularly in the realms of drug design and chemical biology. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.

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